γ-secretase
  • BMS-932481
    BMS-932481
    • Cat. No.:
    • B606269
    • CAS No.:
    • 1263871-36-8
    • Molecular Formula:
    • C24H24FN7O
    • Molecular Weight:
    • 445.5 g/mol
    Description
    BMS-932481 is a γ-secretase modulator. BMS-932481 modulates Aβ Peptides in the Plasma and Cerebrospinal Fluid of Healthy Volunteers. BMS-932481 decreased cerebrospinal fluid (CSF) Aβ39, Aβ40, and Aβ42 while incr...
    - +
  • Crenigacestat
    Crenigacestat
    • Cat. No.:
    • B606810
    • CAS No.:
    • 1421438-81-4
    • Molecular Formula:
    • C22H23F3N4O4
    • Molecular Weight:
    • 464.4 g/mol
    Description
    Crenigacestat (LY3039478) is an orally active Notch and g-secretase inhibitor, with an IC50 of 1 nM in most of the tumor cell lines tested.
    LY3039478 has been used in trials studying the treatment and basic s...
    - +
  • Z-Ile-Leu-aldehyde
    Z-Ile-Leu-aldehyde
    • Cat. No.:
    • B611938
    • CAS No.:
    • Molecular Formula:
    • C20H30N2O4
    • Molecular Weight:
    • 362.5 g/mol
    Description
    Z-Ile-Leu-al is a cell-permeable, reversible inhibitor of γ-secretase. It acts by reducing amyloid β (Aβ)-production by blocking γ-secretase activity in vitro.
    - +
  • LY-411575 (isomer 3)
    LY-411575 (isomer 3)
    • Cat. No.:
    • B1150013
    • CAS No.:
    • Molecular Formula:
    • C26H23F2N3O4
    • Molecular Weight:
    • 479.5 g/mol
    Description
    LY-411575 isomer 3 is a isomer of LY411575, which is a potent γ-secretase inhibitor with IC50 of 0.078 nM/0.082 nM (membrane/cell-based), also inhibits Notch clevage with withIC50 of 0.39 nM.  in vitro: L...
    - +
  • ELND006
    ELND006
    • Cat. No.:
    • B1194564
    • CAS No.:
    • 1333990-84-3
    • Molecular Formula:
    • C20H14F5N3O2S
    • Molecular Weight:
    • 455.4
    Description
    ELND006 is a novel gamma secretase inhibitor previously under investigation for the oral treatment of Alzheimer's disease. ELND006 shows poor solubility and has moderate to high permeability. The in vivo perform...
    - +
  • MRK 560
    MRK 560
    • Cat. No.:
    • B1194565
    • CAS No.:
    • Molecular Formula:
    • C19H17ClF5NO4S2
    • Molecular Weight:
    • 517.9 g/mol
    Description
    MRK-560 is a potent inhibitor of γ-secretase (IC50 = 0.65 nM). In vivo, MRK-560 (1-10 mg/kg) reduces diethanolamine-soluble amyloid-β (1-40) (Aβ40) levels in APP-YAC transgenic mouse brain. MRK-560 reduces brain...
    - +
  • BPN-15606 besylate
    BPN-15606 besylate
    • Cat. No.:
    • B11930694
    • CAS No.:
    • Molecular Formula:
    • C29H29FN6O4S
    • Molecular Weight:
    • 576.6 g/mol
    Description
    BPN-15606 besylate is a useful research compound. Its molecular formula is C29H29FN6O4S and its molecular weight is 576.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BPN-15606 besylate s...
    - +
  • gamma-secretase modulator 6
    gamma-secretase modulator 6
    • Cat. No.:
    • B15615591
    • CAS No.:
    • Molecular Formula:
    • C25H26N6O2
    • Molecular Weight:
    • 442.5 g/mol
    Description
    Gamma-secretase modulator 6 is a useful research compound. Its molecular formula is C25H26N6O2 and its molecular weight is 442.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality gamma-secreta...
    - +
  • LY3056480
    LY3056480
    • Cat. No.:
    • B15616597
    • CAS No.:
    • 2064292-78-8
    • Molecular Formula:
    • C23H28F3N3O4
    • Molecular Weight:
    • 467.5 g/mol
    Description
    LY3056480 is a useful research compound. Its molecular formula is C23H28F3N3O4 and its molecular weight is 467.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality LY3056480 suitable for many r...
    - +
  • (-)-FRM-024
    (-)-FRM-024
    • Cat. No.:
    • B15620168
    • CAS No.:
    • Molecular Formula:
    • C22H22ClN5O2
    • Molecular Weight:
    • 423.9 g/mol
    Description
    (-)-FRM-024 is a useful research compound. Its molecular formula is C22H22ClN5O2 and its molecular weight is 423.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality (-)-FRM-024 suitable for ma...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img